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Introduction: The Strategic Value of Alkyne
Functionalization
In the landscape of modern organic synthesis and drug discovery, the efficient construction of

carbon-carbon (C-C) bonds is paramount. Alkynes, with their electron-rich triple bonds,

represent a versatile and fundamental structural motif.[1] Their transformation into more

complex, stereodefined alkenes is a cornerstone of molecular construction. Among the myriad

of strategies for alkyne functionalization, radical-mediated pathways have emerged as a

powerful tool, offering mild reaction conditions and unique reactivity patterns that complement

traditional ionic methods.[2][3]

This guide focuses on a particularly innovative and robust method: the radical alkylation of

alkynes using arylsulfonyl acetates as bifunctional reagents.[1][4][5][6][7] This approach, often

facilitated by photoredox catalysis, allows for the simultaneous introduction of both an alkyl

carboxylate and an aryl group across the alkyne triple bond.[1][4] The resulting products, highly

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1363753#bc-rfq
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2023-j2s14
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/09%3A_Alkynes_-_An_Introduction_to_Organic_Synthesis/9.03%3A_Reactions_of_Alkynes_-_Addition_of_HX_and_X
https://aklectures.com/lecture/radical-reaction-mechanisms/radical-addition-to-alkynes
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2023-j2s14
https://www.researchgate.net/publication/378955200_Photoredox_catalytic_alkylarylation_of_alkynes_with_arylsulfonylacetate_as_bifunctional_reagent
https://chemrxiv.org/doi/abs/10.26434/chemrxiv-2023-j2s14
https://www.researchgate.net/publication/382623616_Alkylarylation_of_alkenes_with_arylsulfonylacetate_as_bifunctional_reagent_via_photoredox_radical_additionsmiles_rearrangement_cascade
https://www.researchgate.net/figure/Radical-alkylarylation-of-alkynes-using-arylsulfonyl-acetates-as-bifunctional-reagents_fig28_399939737
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2023-j2s14
https://www.researchgate.net/publication/378955200_Photoredox_catalytic_alkylarylation_of_alkynes_with_arylsulfonylacetate_as_bifunctional_reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


substituted vinyl sulfones and related tetrasubstituted alkenes, are of significant interest to

researchers, scientists, and drug development professionals.[8][9][10][11] Vinyl sulfones are

recognized as privileged structural motifs in medicinal chemistry, appearing in numerous drug

candidates and exhibiting a wide range of biological activities, including anticancer, anti-

inflammatory, and neuroprotective properties.[8][9][12]

This document provides an in-depth exploration of the reaction mechanism, a detailed

experimental protocol, a summary of the reaction's scope, and insights into its applications,

equipping researchers with the knowledge to effectively implement this powerful synthetic

transformation.

Reaction Mechanism: A Photoredox-Catalyzed
Cascade
The alkylarylation of alkynes with arylsulfonyl acetates proceeds through a sophisticated

radical cascade mechanism, typically initiated by visible light photoredox catalysis. This redox-

neutral process is distinguished by its high atom economy and operational simplicity.[1]

The currently accepted mechanism can be broken down into the following key steps:

Photocatalyst Excitation: The cycle begins with the absorption of visible light (e.g., blue

LEDs) by a photocatalyst (PC), such as [Ir(ppy)₂(dtbbpy)]PF₆ or Ru(bpy)₃]²⁺, which

transitions it to a long-lived, high-energy excited state (PC*).

Single Electron Transfer (SET) and Radical Generation: The excited photocatalyst (PC*) is a

potent single-electron donor. It reduces the arylsulfonyl acetate reagent, which undergoes

subsequent fragmentation to generate a key alkyl radical intermediate and an arylsulfinate

anion.

Radical Addition to the Alkyne: The newly formed, electrophilic alkyl radical adds across the

alkyne's triple bond. This step is typically highly regioselective, forming a vinyl radical

intermediate.[4][13][14] The regioselectivity is often governed by the steric and electronic

properties of the alkyne substituents.[15]

Vinyl Radical Oxidation and Rearrangement: The vinyl radical is then oxidized by the

photocatalyst in its oxidized state (PC⁺), regenerating the ground-state photocatalyst and
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forming a vinyl cation. This intermediate can then undergo further reaction. In a notable

variation, the vinyl radical can trigger a sequential Smiles rearrangement, particularly when

the arylsulfonyl acetate is designed as a bifunctional reagent, leading to the final

difunctionalized product.[1]

Product Formation: The final step involves the formation of the stable, multi-substituted

alkene product, incorporating both the alkyl and aryl sulfone moieties from the original

reagent.

This mechanistic pathway highlights the elegance of using a single reagent to deliver two

distinct functional groups in a controlled manner.

Mechanistic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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